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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364 Get Quote

A Comparative Analysis of the Boiling Points of Methyl-pentanol Isomers

This guide provides a comprehensive comparison of the boiling points of various methyl-

pentanol isomers. The data presented is intended for researchers, scientists, and professionals

in the field of drug development to facilitate informed decisions in solvent selection and

chemical synthesis.

Data Presentation
The boiling points of methyl-pentanol isomers are influenced by their molecular structure,

specifically the position of the methyl group and the hydroxyl group, as well as the degree of

branching. The following table summarizes the experimentally determined boiling points for

several isomers.
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Isomer Name Structure Boiling Point (°C)

2-Methyl-1-pentanol CH₃CH₂CH₂CH(CH₃)CH₂OH 148-149[1][2][3][4]

3-Methyl-1-pentanol CH₃CH₂CH(CH₃)CH₂CH₂OH 151-152[5][6][7][8]

4-Methyl-1-pentanol (CH₃)₂CHCH₂CH₂CH₂OH 151-152[9][10]

2-Methyl-2-pentanol CH₃CH₂CH₂C(CH₃)₂OH 120-122[11][12][13][14][15]

3-Methyl-2-pentanol CH₃CH₂CH(CH₃)CH(OH)CH₃ 131-135[16][17][18][19][20]

4-Methyl-2-pentanol (CH₃)₂CHCH₂CH(OH)CH₃ 130-133[21][22][23][24]

2,2-Dimethyl-1-butanol CH₃CH₂C(CH₃)₂CH₂OH 136-137[25][26][27][28][29]

3,3-Dimethyl-1-butanol (CH₃)₃CCH₂CH₂OH 143[30][31][32][33]

2,3-Dimethyl-2-butanol (CH₃)₂CHC(OH)(CH₃)₂ 120-121[34][35][36][37][38]

3,3-Dimethyl-2-butanol (CH₃)₃CCH(OH)CH₃ 118-121[39][40][41][42][43]

Experimental Protocols
Determination of Boiling Point (Micro Method)

The boiling points cited in this guide are typically determined using a micro-method, a standard

and efficient technique for small sample volumes.[44]

Apparatus:

Thiele tube or a melting point apparatus with a heating block

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid sample of the methyl-pentanol isomer
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Procedure:

A small amount (a few milliliters) of the methyl-pentanol isomer is placed into the small test

tube.[44]

A capillary tube, sealed at one end, is inverted and placed into the test tube with the sample.

[44]

The test tube assembly is attached to a thermometer, ensuring the bulb of the thermometer

is level with the sample.

The entire assembly is then heated in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil) or in a melting point apparatus.[44]

The sample is heated slowly and steadily. As the temperature rises, a stream of bubbles will

begin to emerge from the open end of the capillary tube.[44]

The heating is then carefully reduced. The boiling point is recorded as the temperature at

which the liquid just begins to be drawn back into the capillary tube. This signifies that the

vapor pressure of the sample is equal to the atmospheric pressure.[44]

Structure-Boiling Point Relationship
The structural variations among the methyl-pentanol isomers directly impact their boiling points.

The degree of branching and the position of the hydroxyl group are the primary factors.

Generally, for isomers with the same molecular weight, a more compact, branched structure

results in a lower boiling point due to reduced surface area and weaker van der Waals forces.

Primary alcohols also tend to have higher boiling points than secondary and tertiary alcohols

due to the greater accessibility of the hydroxyl group for hydrogen bonding.
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Caption: Relationship between methyl-pentanol isomer structure and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]

2. 2-methyl-1-pentanol [stenutz.eu]

3. chemicalpoint.eu [chemicalpoint.eu]

4. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]

5. 3-Methyl-1-pentanol | C6H14O | CID 11508 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 3-methyl-1-pentanol [stenutz.eu]

7. 3-methyl-1-pentanol, 589-35-5 [thegoodscentscompany.com]

8. 1-Pentanol, 3-methyl- [webbook.nist.gov]

9. Isohexanol - Wikipedia [en.wikipedia.org]

10. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]

11. 2-methyl-2-pentanol [stenutz.eu]

12. chembk.com [chembk.com]

13. 2-METHYL-2-PENTANOL | 590-36-3 [chemicalbook.com]

14. 2-Pentanol, 2-methyl- [webbook.nist.gov]

15. CAS 590-36-3: 2-Methyl-2-pentanol | CymitQuimica [cymitquimica.com]

16. Page loading... [guidechem.com]

17. 3-methyl-2-pentanol [thegoodscentscompany.com]

18. 3-methyl-2-pentanol [stenutz.eu]

19. chembk.com [chembk.com]

20. 3-METHYL-2-PENTANOL | 565-60-6 [chemicalbook.com]

21. 4-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]

22. merckmillipore.com [merckmillipore.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b047364?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Methyl-1-pentanol
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-1-pentanol
https://chemicalpoint.eu/product/2-methyl-1-pentanol/
https://www.sigmaaldrich.com/US/en/product/aldrich/214019
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentanol
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methyl-1-pentanol
https://www.thegoodscentscompany.com/data/rw1011821.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589355&Mask=4
https://en.wikipedia.org/wiki/Isohexanol
https://www.thegoodscentscompany.com/data/rw1204691.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-2-pentanol
https://www.chembk.com/en/chem/2-Methyl-2-pentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3447068.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C590363&Type=TBOIL
https://cymitquimica.com/cas/590-36-3/
https://www.guidechem.com/dictionary/en/565-60-6.html
https://www.thegoodscentscompany.com/data/rw1191721.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methyl-2-pentanol
https://www.chembk.com/en/chem/3-Methyl-2-pentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5359237.htm
https://en.wikipedia.org/wiki/4-Methyl-2-pentanol
https://www.merckmillipore.com/MY/en/product/4-Methyl-2-pentanol,MDA_CHEM-805804
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. 4-Methyl-2-pentanol | 108-11-2 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

24. 4-methyl-2-pentanol [stenutz.eu]

25. 2,2-Dimethyl-1-butanol - Wikipedia [en.wikipedia.org]

26. 2,2-dimethyl-1-butanol [stenutz.eu]

27. 2,2-DIMETHYL-1-BUTANOL CAS#: 1185-33-7 [m.chemicalbook.com]

28. CAS Common Chemistry [commonchemistry.cas.org]

29. chemsynthesis.com [chemsynthesis.com]

30. 3,3-Dimethyl-1-butanol - Wikipedia [en.wikipedia.org]

31. 624-95-3 CAS MSDS (3,3-DIMETHYL-1-BUTANOL) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

32. 3,3-DIMETHYL-1-BUTANOL | 624-95-3 [chemicalbook.com]

33. 3,3-dimethyl-1-butanol [stenutz.eu]

34. chemicalpoint.eu [chemicalpoint.eu]

35. 2,3-Dimethyl-2-butanol 98 594-60-5 [sigmaaldrich.com]

36. 2,3-Dimethyl-2-butanol｜lookchem [lookchem.com]

37. 2,3-dimethyl-2-butanol - ChemInfo Public [recherche.chemikalieninfo.de]

38. 2,3-Dimethyl-2-butanol | C6H14O | CID 11670 - PubChem [pubchem.ncbi.nlm.nih.gov]

39. 3,3-Dimethyl-2-butanol, 98+%, Thermo Scientific Chemicals 5 x 10 g | Buy Online |
Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

40. 464-07-3 CAS MSDS (3,3-DIMETHYL-2-BUTANOL) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

41. 3,3-Dimethyl-2-butanol | C6H14O | CID 10045 - PubChem [pubchem.ncbi.nlm.nih.gov]

42. (R)-3,3-dimethyl-2-butanol, 1572-96-9 [thegoodscentscompany.com]

43. chemsavers.com [chemsavers.com]

44. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Comparative analysis of the boiling points of methyl-
pentanol isomers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047364#comparative-analysis-of-the-boiling-points-
of-methyl-pentanol-isomers]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tcichemicals.com/IN/en/p/M0386
https://www.tcichemicals.com/IN/en/p/M0386
http://www.stenutz.eu/chem/solv6.php?name=4-methyl-2-pentanol
https://en.wikipedia.org/wiki/2,2-Dimethyl-1-butanol
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2-dimethyl-1-butanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9836839_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=1185-33-7
https://www.chemsynthesis.com/base/chemical-structure-19004.html
https://en.wikipedia.org/wiki/3,3-Dimethyl-1-butanol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496686.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496686.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5496686.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=3%2C3-dimethyl-1-butanol
https://chemicalpoint.eu/product/23-dimethyl-2-butanol/?lang=it
https://www.sigmaaldrich.com/US/en/product/aldrich/129240
https://www.lookchem.com/ProductWholeProperty_LCPL399062.htm
https://recherche.chemikalieninfo.de/public/stoff/8362
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-2-butanol
https://www.fishersci.com/shop/products/3-3-dimethyl-2-butanol-98-thermo-scientific/AA4372550
https://www.fishersci.com/shop/products/3-3-dimethyl-2-butanol-98-thermo-scientific/AA4372550
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5313501.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5313501.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-2-butanol
http://www.thegoodscentscompany.com/data/rw1130801.html
https://chemsavers.com/d/3-3-dimethyl-2-butanol-99-10g/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_4_Methyl_1_pentanol_Chemical_and_Physical_Properties.pdf
https://www.benchchem.com/product/b047364#comparative-analysis-of-the-boiling-points-of-methyl-pentanol-isomers
https://www.benchchem.com/product/b047364#comparative-analysis-of-the-boiling-points-of-methyl-pentanol-isomers
https://www.benchchem.com/product/b047364#comparative-analysis-of-the-boiling-points-of-methyl-pentanol-isomers
https://www.benchchem.com/product/b047364#comparative-analysis-of-the-boiling-points-of-methyl-pentanol-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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